2-(2-methoxyethoxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide

• IUPAC Name: 2-(2-methoxyethoxy)-N-(4-methylpyrimidin-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H16N4O3/c1-10-3-5-16-14(17-10)18-13(19)11-4-6-15-12(9-11)21-8-7-20-2/h3-6,9H,7-8H2,1-2H3,(H,16,17,18,19)
• InChI Key: GNFCWZKXWZLMHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NC(=O)C2=CC(=NC=C2)OCCOC
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

2-(2-methoxyethoxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide, also known as ME-401, is a small molecule inhibitor that targets the PI3Kδ isoform. It has been shown to have potential in the treatment of hematologic malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL).

Scientific Research Applications

Synthesis and Potential PET Agents for Alzheimer's Disease

• A study by Gao et al. (2017) reported the synthesis of carbon-11-labeled isonicotinamides, including compounds structurally related to 2-(2-methoxyethoxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide, as potential PET (Positron Emission Tomography) agents for imaging GSK-3 (Glycogen Synthase Kinase-3) enzyme activity in Alzheimer's disease. The synthesis involved multiple steps, including O-[11C]methylation, and the resulting compounds showed high radiochemical yield and purity, indicating their potential usefulness in neurological research and diagnostic imaging (Gao, M., Wang, M., & Zheng, Q., 2017).

Carrier-Mediated Uptake in Cancer Cells

• Another study focused on the carrier-mediated uptake of YM155 monobromide, a compound structurally similar to 2-(2-methoxyethoxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide, into human solid tumor and lymphoma cells. This research highlighted the importance of understanding how such compounds are transported into cancer cells, potentially leading to the development of more effective cancer therapies. The study showed that YM155 was taken up in a carrier-mediated manner across various cancer cell lines, suggesting that similar compounds could be designed to target cancer cells specifically (Minematsu, T., et al., 2009).

Prevention of Cerebral Vasospasm

• Research by Zuccarello et al. (1996) investigated endothelin receptor antagonists, structurally related to 2-(2-methoxyethoxy)-N-(4-methylpyrimidin-2-yl)isonicotinamide, for their effectiveness in preventing cerebral vasospasm following subarachnoid hemorrhage. The study demonstrated that oral administration of these compounds significantly reduced the constriction of the basilar artery in a rabbit model, suggesting potential applications in preventing complications following cerebral hemorrhages (Zuccarello, M., et al., 1996).